Ultraviolet-pumped white light emissive carbon dot based phosphors for light-emitting devices and visible light communication†
Nanoscale Pub Date: 2019-01-30 DOI: 10.1039/C9NR00224C
Abstract
Herein, we report UV-pumped white light emissive carbon dot (CD)-based phosphors to prevent blue light hazard in phosphor-converted WLEDs. Then, UV-pumped WLEDs with a color rendering index exceeding 85 and VLC with a modulation bandwidth of 75 MHz and a data transmission rate of 224 Mbps have been realized.
![Graphical abstract: Ultraviolet-pumped white light emissive carbon dot based phosphors for light-emitting devices and visible light communication](http://scimg.chem960.com/usr/1/C9NR00224C.jpg)
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Journal Nameļ¼Nanoscale
Research Products
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CAS no.: 14919-17-6